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Compound of Interest

Compound Name: welforlide B
CAS No.: 84104-70-1
Cat. No.: B1199286
Get Quote
. J

Note on Nomenclature: This guide addresses the structure elucidation of Wilforlide B
(C30H4403).[1] The term "Welforlide B" appears in some queries as a typographic variant of
this well-characterized triterpenoid isolated from Tripterygium wilfordii.[1]

Executive Summary & Compound Identity

Wilforlide B is a pentacyclic triterpenoid belonging to the oleanane class.[1] It is primarily
isolated from the root bark of the Thunder God Vine (Tripterygium wilfordii Hook.[1] f.), a plant
historically used in Traditional Chinese Medicine (TCM) for its anti-inflammatory and
immunosuppressive properties.[1]

From a structural perspective, Wilforlide B is characterized by a rigid olean-12-ene skeleton
oxidized at the C-3 and C-29 positions, forming a ketone and a

-lactone, respectively.[1] Its elucidation represents a classic case study in natural product
chemistry, requiring the integration of High-Resolution Mass Spectrometry (HR-MS) and 2D
Nuclear Magnetic Resonance (NMR) to resolve the stereochemical complexities of the E-ring
lactone.[1]
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Chemical Profile

Property Specification
3-0x0-22

IUPAC Name -hydroxyolean-12-en-29-oic acid
-lactone

Molecular Formula C30H4403

Molecular Weight 452.67 g/mol

Scaffold Oleanane (Pentacyclic Triterpene)

Ketone (C-3), Trisubstituted Olefin (C-12),
Key Functional Groups
-Lactone (C-22/C-29)

Isolation Protocol

The isolation of Wilforlide B requires fractionation of the lipophilic components of T. wilfordii.[1]
The following protocol ensures high purity suitable for spectral analysis.

Step-by-Step Methodology

o Extraction: Air-dried roots (10 kg) are pulverized and extracted with 95% Ethanol (EtOH)
under reflux (3 x 2h). The solvent is removed in vacuo to yield a crude residue.[1]

» Partitioning: The crude extract is suspended in water and partitioned sequentially with
Petroleum Ether (PE), Ethyl Acetate (EtOAc), and n-Butanol.[1] Wilforlide B concentrates in
the EtOAcC fraction.[1]

 Silica Gel Chromatography: The EtOAc fraction is subjected to a silica gel column (200-300
mesh), eluting with a gradient of Cyclohexane:Acetone (from 100:0 to 50:50).[1]

 Purification: Fractions containing the target (monitored by TLC, visualized with 10%
H2SO4/EtOH) are pooled. Final purification is achieved via recrystallization from MeOH or
semi-preparative HPLC (C18 column, MeOH:H20 85:15).[1]
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Figure 1: Isolation workflow for Wilforlide B from Tripterygium wilfordii roots.

Structural Elucidation (The Core)[1]

The structure is established through a deductive process, eliminating alternative isomers (e.g.,
ursane derivatives) and confirming the oxidation pattern.[1]

High-Resolution Mass Spectrometry (HR-MS)[1]

¢ Observation: ESI-MS or EI-MS shows a molecular ion peak
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or
consistent with m/z 452.[1]

 Inference: The formula Cs0H440s indicates a hydrogen deficiency index (HDI) of 9.[1]

o 5rings (oleanane skeleton) + 1 double bond + 2 carbonyls + 1 ring (lactone) = 9 degrees
of unsaturation.[1]

o This confirms the pentacyclic nature plus an additional ring formed by lactonization.[1]

Infrared Spectroscopy (IR)

e 1705 cm~*: Characteristic of a six-membered ring ketone (C-3).[1]
e 1760-1775 cm~1: Characteristic of a

-lactone.[1] The high frequency rules out a

-lactone, confirming the 5-membered lactone ring involving C-29 and C-22.[1]

Nuclear Magnetic Resonance (NMR) Analysis

The 1D and 2D NMR data provide the connectivity map.[1]

A. The Oleanane Skeleton (*H NMR)

The spectrum is dominated by methyl signals, a hallmark of triterpenes.[1]
e Methyls: Seven singlets in the high-field region (

0.80 — 1.30 ppm).[1] This count distinguishes it from ursane types (which typically show
doublets for C-29/C-30).[1]

o Olefin: A characteristic triplet-like signal at

5.30 ppm (H-12), confirming the

double bond.[1]

B. Functional Group Placement (**C NMR & HMBC)[1]
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o Ketone (C-3): A signal at

~217 ppm.[1] HMBC correlations from gem-dimethyls (C-23/C-24) to this carbonyl confirm its
location at C-3.[1]

e Lactone Carbonyl (C-29): A signal at
~180 ppm.[1]
o Lactone Oxygenated Methine (C-22): A signal at

~78 ppm.[1] The proton H-22 appears as a doublet of doublets.

o Connectivity: HMBC shows correlations from H-22 to C-29, establishing the lactone ring
closure between the carboxylic acid at C-29 and the hydroxyl at C-22.[1]

C. Stereochemistry (NOESY)

Determining the stereochemistry of the E-ring is the most critical step.[1]
e C-22 Configuration: The coupling constants of H-22 (

Hz) and NOESY correlations between H-22 and H-18 (or H-28) indicate the

-orientation of the hydroxyl group (before lactonization), placing the lactone bridge in a
specific spatial arrangement.[1]

o Junctions: Cross-peaks confirm the trans-fused A/B, B/C, and C/D rings typical of oleananes.

[1]

Summary of NMR Data
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OH (ppm, mult, J in

Position o6C (ppm) Hz) Key HMBC (H- C)
z

H-1, H-2, Me-23, Me-
3 217.2

24
12 122.5 5.32 (t, 3.[1]5) H-18, H-9

H-11, H-12, H-18, Me-
13 1441

27
22 78.5 4.45 (dd, 12.0, 4.[1]0)  H-18, H-21
29 179.8 H-19, H-22 (Weak)

Mechanistic Pathway & Logic Diagram

The following diagram illustrates the logical deduction pathway used to confirm the structure,

specifically focusing on distinguishing the lactone position.
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Figure 2: Logic flow for the structural assignment of Wilforlide B.
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o Note: This primary paper describes the isolation and elucidation. While the title mentions
"dimers," Wilforlide B is chemically defined in subsequent pharmacological literature as the
C30 monomer described above.[1]

e PubChem Database. (n.d.).[1] "Wilforlide B (CID 174362)."[1] National Center for
Biotechnology Information.[1] Link

e Zhu, Y. P. (1998).[1] Chinese Materia Medica: Chemistry, Pharmacology and Applications.
Harwood Academic Publishers.[1] (General reference for Tripterygium triterpenoids).[1][3][4]

[5]

e Braca, A, et al. (2018).[1] "Triterpenes from Tripterygium wilfordii tissue cultures." Industrial
Crops and Products. Link[1]

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1199286?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199286?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

